Cas no 2137883-38-4 (4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde
• CAS No: 2137883-38-4
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• CID: 6546957
• PubChem ID: 165456422
• Update Time: 2025-06-12

4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-738933
• 2137883-38-4
• 4-(4-chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde
• 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde

• Inchi： 1S/C13H11ClOS/c1-8-4-12(9(2)3-10(8)6-15)13-5-11(14)7-16-13/h3-7H,1-2H3
• InChI Key： PSMLXSGYPCLGKM-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C1C=C(C)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 250.0219138g/mol
• Monoisotopic Mass: 250.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde

Introduction to 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde (CAS No. 2137883-38-4)

4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde, identified by the CAS number 2137883-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This aromatic aldehyde features a unique structural motif combining a benzaldehyde core with a thiophene ring substituted at the 4-position by a chlorine atom, and at the 2-position by two methyl groups. Such structural features make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and functional material development.

The compound’s significance lies in its potential applications as a building block for medicinal chemistry. Aldehydes, including benzaldehyde derivatives, are well-known for their reactivity in forming Schiff bases, heterocyclic compounds, and other pharmacologically relevant structures. The presence of the chlorothiophenyl group introduces additional functional diversity, enabling further chemical modifications that can tailor the compound’s properties for specific biological targets. For instance, thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities, making this compound a promising candidate for further exploration.

In recent years, there has been growing interest in developing novel therapeutics based on heterocyclic compounds due to their enhanced binding affinity and selectivity towards biological receptors. The 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde structure provides an ideal scaffold for such applications. Researchers have been leveraging computational chemistry and high-throughput screening to identify potential drug candidates derived from this class of compounds. Preliminary studies suggest that derivatives of this aldehyde may interact with enzymes or receptors involved in metabolic disorders and neurodegenerative diseases, offering new avenues for therapeutic intervention.

The synthesis of 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations such as chlorination and methylation. Advanced techniques like transition-metal catalysis have also been employed to optimize these processes. The efficiency of these synthetic methods is crucial for large-scale production, which is essential for both academic research and industrial applications.

The chemical properties of 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde make it an interesting material for advanced applications beyond pharmaceuticals. For example, its aromatic structure and electron-withdrawing groups could enhance its utility in organic electronics, such as in the design of organic semiconductors or light-emitting diodes (OLEDs). Additionally, the compound’s ability to participate in π-stacking interactions may make it suitable for use as a ligand in coordination chemistry or as a precursor for metal-organic frameworks (MOFs). These interdisciplinary applications highlight the compound’s broad potential across multiple scientific domains.

From a regulatory perspective, CAS No. 2137883-38-4 ensures clear identification and traceability of the compound in commercial transactions and research settings. This standardized nomenclature is essential for compliance with international chemical safety standards and facilitates collaboration among global research teams. While the compound itself is not classified as hazardous under current regulations, proper handling protocols must still be followed to ensure safety during synthesis and handling due to its reactivity as an aldehyde.

Recent advancements in synthetic methodologies have enabled more efficient production of 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde, reducing costs and improving accessibility for researchers worldwide. Techniques such as flow chemistry and microwave-assisted synthesis have accelerated reaction times while maintaining high yields. These innovations are particularly valuable in drug discovery pipelines where rapid access to key intermediates can significantly shorten development timelines.

The biological activity of this compound has been explored through both experimental and computational studies. Docking simulations have predicted potential binding modes with target proteins relevant to diseases such as diabetes and cancer. Experimental validation through enzyme inhibition assays or cell-based assays could provide further insights into its therapeutic potential. Collaborative efforts between synthetic chemists and biochemists are essential to fully elucidate these interactions.

The future prospects of 4-(4-Chlorothiophen-2-yl)-2,5-dimethylbenzaldehyde are promising, with ongoing research focusing on expanding its utility in drug development and material science. Innovations in green chemistry may also drive sustainable synthetic routes that minimize waste and energy consumption. As our understanding of molecular interactions evolves, this compound is likely to play an increasingly important role in addressing complex scientific challenges.